Cas no 2137834-10-5 (7-(Difluoromethyl)-5-azaspiro[2.4]heptane)

• Product Name: 7-(Difluoromethyl)-5-azaspiro[2.4]heptane
• CAS No: 2137834-10-5
• MF: C₇H₁₁F₂N
• MW: 147.16574883461
• CID: 5984941
• PubChem ID: 132317869
• Update Time: 2025-05-22

7-(Difluoromethyl)-5-azaspiro[2.4]heptane Chemical and Physical Properties

Names and Identifiers

• 7-(Difluoromethyl)-5-azaspiro[2.4]heptane
• 2137834-10-5
• EN300-716443

• Inchi： 1S/C7H11F2N/c8-6(9)5-3-10-4-7(5)1-2-7/h5-6,10H,1-4H2
• InChI Key： HVMUNYATNLIADN-UHFFFAOYSA-N
• SMILES： FC(C1CNCC21CC2)F

Computed Properties

• Exact Mass: 147.08595568g/mol
• Monoisotopic Mass: 147.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12Ų

Additional information on 7-(Difluoromethyl)-5-azaspiro[2.4]heptane

7-(Difluoromethyl)-5-azaspiro[2.4]heptane: A Comprehensive Overview

7-(Difluoromethyl)-5-azaspiro[2.4]heptane, identified by the CAS registry number CAS No: 2137834-10-5, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, nitrogen. The structure of 7-(Difluoromethyl)-5-azaspiro[2.4]heptane consists of a seven-membered ring system with a difluoromethyl group attached at position 7 and an azaspiro structure at position 5.

The synthesis of 7-(Difluoromethyl)-5-azaspiro[2.4]heptane involves a multi-step process that typically includes nucleophilic substitution, ring-closing reactions, and fluorination steps. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and better purity levels.

In terms of physical properties, 7-(Difluoromethyl)-5-azaspiro[2.4]heptane exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based reactions.

The chemical structure of CAS No: 2137834-10-5 is particularly interesting due to the spiro arrangement, which imparts unique electronic and steric properties to the molecule. The presence of the difluoromethyl group introduces additional fluorine atoms, which can influence the compound's reactivity and stability.

Recent studies have highlighted the potential of 7-(Difluoromethyl)-5-azaspiro[2.4]heptane in drug discovery efforts, particularly in the development of novel therapeutics targeting specific biological pathways. For instance, research conducted at leading pharmaceutical companies has demonstrated that this compound can act as a potent inhibitor of certain enzymes involved in cancer progression.

In addition to its pharmaceutical applications, CAS No: 2137834-10-5 has shown promise in materials science, where its unique structural properties can be exploited to develop advanced materials with tailored functionalities.

The latest research findings indicate that 7-(Difluoromethyl)-5-azaspiro[2.4]heptane may also play a role in catalysis, acting as a versatile ligand or catalyst in various organic transformations.

In conclusion, CAS No: 2137834-10-5, or 7-(Difluoromethyl)-5-azaspiro[2.4]heptane, represents a valuable addition to the arsenal of compounds available for chemical innovation across multiple disciplines.